3-Acetamido-5-hydroxybenzoic Acid
Overview
Description
3-Acetamido-5-hydroxybenzoic acid (3-AHA) is a naturally occurring compound found in many plants, fungi, and bacteria. It is an important molecule in biochemistry and has many applications in scientific research. 3-AHA is a derivative of benzoic acid, and it is synthesized by the condensation of benzoyl chloride and aminomalonate. This molecule has been studied for its biochemical and physiological effects, and it has been used in many different lab experiments.
Scientific Research Applications
3-Acetamido-5-hydroxybenzoic Acid has been used in many different scientific research applications. It is a key component in the synthesis of several drugs, such as the antifungal drug fluconazole. It has also been used to synthesize a variety of other molecules, such as the anti-inflammatory drug ibuprofen. In addition, this compound has been used in the synthesis of a variety of other molecules, such as the anti-cancer drug 5-fluorouracil.
Mechanism of Action
Target of Action
The primary target of 3-Acetamido-5-hydroxybenzoic Acid is the Neuraminidase enzyme found in the Influenza A virus . This enzyme plays a crucial role in the life cycle of the virus, facilitating its release from the host cell after replication .
Mode of Action
The compound interacts with its target, the Neuraminidase enzyme, by binding to it . .
Advantages and Limitations for Lab Experiments
3-Acetamido-5-hydroxybenzoic Acid has several advantages for lab experiments. It is a relatively inexpensive compound, and it is easy to synthesize. Furthermore, it has a wide range of applications in scientific research, and it has been studied extensively for its biochemical and physiological effects. However, there are some limitations to using this compound in lab experiments. For example, the yield of the synthesis reaction is usually low (70-80%), and the reaction is exothermic, which can lead to the formation of unwanted byproducts.
Future Directions
There are several potential future directions for the use of 3-Acetamido-5-hydroxybenzoic Acid in scientific research. One potential application is the development of new drugs based on this compound. In addition, this compound could be used to synthesize new molecules with improved properties, such as increased solubility or increased stability. Furthermore, this compound could be used to develop new methods for the synthesis of existing molecules, such as the anti-cancer drug 5-fluorouracil. Finally, this compound could be used to develop new methods for the detection and quantification of biochemical and physiological effects.
Biochemical Analysis
Biochemical Properties
3-Acetamido-5-hydroxybenzoic Acid is known to interact with various enzymes and proteins. For instance, derivatives of 5-acetamido-2-hydroxy benzoic acid have been shown to interact with cyclooxygenase 2 (COX-2), a key enzyme involved in inflammation . The compound’s selectivity over COX-2 is increased by modifying the acetamide moiety .
Cellular Effects
The cellular effects of this compound are primarily related to its interaction with COX-2. In vivo studies have shown that derivatives of 5-acetamido-2-hydroxy benzoic acid exhibit anti-nociceptive activity, suggesting a potential role in pain management .
Molecular Mechanism
The molecular mechanism of this compound involves binding interactions with biomolecules and potential changes in gene expression. For example, derivatives of 5-acetamido-2-hydroxy benzoic acid have been shown to have a strong binding affinity with the COX-2 receptor . This interaction is believed to contribute to the compound’s anti-nociceptive effects .
Dosage Effects in Animal Models
For instance, derivatives of 5-acetamido-2-hydroxy benzoic acid have been shown to exhibit anti-nociceptive activity in animal models .
properties
IUPAC Name |
3-acetamido-5-hydroxybenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9NO4/c1-5(11)10-7-2-6(9(13)14)3-8(12)4-7/h2-4,12H,1H3,(H,10,11)(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HODIZPWEHTVDMN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC(=CC(=C1)C(=O)O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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